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Compound of Interest

(S)-(Tetrahydrofuran-2-
YL)methanol

Compound Name:

This guide provides a comprehensive safety and handling overview for the chemical compound
3,4-Dimethyl-2,5-furandione. While the initial query referenced CAS 22917-75-3, extensive
database cross-referencing reveals that the chemical name and its associated data are
predominantly and authoritatively linked to CAS 766-39-2. This document will proceed with the
data validated under the latter CAS number to ensure the highest degree of accuracy and
safety. This common occurrence in chemical logistics underscores the importance of verifying
substance identity through multiple identifiers.

Section 1: Core Compound Identification and
Physicochemical Profile

3,4-Dimethyl-2,5-furandione, also widely known as 2,3-dimethylmaleic anhydride, is a
derivative of maleic anhydride.[1] Its anhydride functional group is the primary driver of its
reactivity and, consequently, its toxicological profile. Understanding its fundamental properties
is the bedrock of a sound risk assessment.

Table 1: Chemical Identity and Properties
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Identifier

Primary CAS Number

Data

766-39-2

Source(s)

[11[21[3]

Chemical Name

3,4-Dimethyl-2,5-furandione

[1](2]

Synonyms

2,3-Dimethylmaleic anhydride,

Dimethylmaleic anhydride

[1](21[3]

Molecular Formula CeHeO3 [1]4]

Molecular Weight 126.11 g/mol [1][2]
White to beige crystalline

Appearance [3]
powder

Melting Point 93-96 °C [31[4]

Boiling Point 223 °C [31[4]

| Solubility | Soluble in ethanol, ether, chloroform; slightly soluble in water. |[4] |

Section 2: GHS Hazard Profile and Toxicological

Assessment

The Globally Harmonized System (GHS) provides a standardized framework for

communicating the hazards of chemical products. For 3,4-Dimethyl-2,5-furandione, the

classification points to significant irritant and harmful properties. The anhydride moiety can

readily react with nucleophiles such as water and amine groups present in biological tissues,

leading to irritation and cellular damage.

Table 2: GHS Classification and Safety Information

Hazard Class GHS Category Hazard Statement
. . oL H315: Causes skin
Skin Corrosion/Irritation Category 2 L
irritation
) o H318: Causes serious eye
Serious Eye Damage/Irritation Category 1

damage
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| Acute Toxicity (Oral) | Category 4 | H302: Harmful if swallowed |

This GHS classification is synthesized from available safety data sheets and similar anhydride
compounds. Specific supplier SDS should always be consulted.

Toxicological Insights:

e Mechanism of Action: The primary toxicological concern with anhydrides is their ability to
acylate proteins and other macromolecules. Upon contact with moist tissues (skin, eyes,
respiratory tract), the anhydride ring opens to form the corresponding dicarboxylic acid,
causing a localized change in pH and an inflammatory response.

» Routes of Exposure: The primary routes of occupational exposure are inhalation of the
powder, direct skin contact, and eye contact. Ingestion is less common in a laboratory setting
but poses a significant risk.[5]

o Acute Effects: Contact can cause immediate and severe irritation. Eye contact is particularly
dangerous and can lead to permanent damage. Ingestion is harmful and may cause
gastrointestinal distress.[3] Inhalation of dust can irritate the respiratory tract.[5]

o Chronic Effects: Repeated or prolonged contact may lead to dermatitis. There is currently no
data to suggest carcinogenicity or reproductive toxicity.[6]

Section 3: First-Aid and Emergency Response
Protocols

A self-validating safety protocol demands a clear, pre-rehearsed emergency response plan. In
case of any exposure, immediate action is critical to mitigate harm.

dot " "dot graph Emergency_Response { rankdir="LR"; node [shape=box, style="rounded,filled",
fontname="Arial", fontsize=11];

Caption: Integrated safety protocol for handling 3,4-Dimethyl-2,5-furandione.

Experimental Protocol for Safe Handling:
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o Risk Assessment: Before any work begins, perform a task-specific risk assessment.

» Engineering Controls: All weighing and manipulation of the solid compound must be
performed inside a certified chemical fume hood to prevent inhalation of dust. [7]3. Personal
Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles that conform to OSHA's 29 CFR
1910.133 or European Standard EN166. [8] * Skin Protection: Wear nitrile gloves and a
lab coat. Check the glove manufacturer's data for breakthrough time. Change gloves
immediately if contamination occurs. [8] * Respiratory Protection: If working outside a fume
hood is unavoidable, a NIOSH-approved respirator with a particulate filter is required. [8]4.
Safe Storage:

o Store in a tightly sealed container in a cool, dry, well-ventilated area. [9][7]Recommended
storage temperatures vary by supplier, but a range of 0-6°C is noted. [3] * Keep away from
incompatible materials, especially water, strong bases, and oxidizing agents, as these can
trigger hazardous reactions. [9]5. Disposal: Dispose of waste material and contaminated
containers in accordance with all federal, state, and local regulations. This material should

be treated as hazardous waste.

Section 5: Application Spotlight and Further
Research

Beyond its role as a chemical intermediate, 3,4-Dimethyl-2,5-furandione has been identified as
a naturally occurring compound with significant biological activity. A study published in Scientific
Reports isolated it from the root stock of Colocasia esculenta (Taro). [10]The research
demonstrated that the molecule is a potent biofumigant, highly toxic to insect pests that affect
stored grains, but without adverse effects on seed germination. [10]This highlights its potential
as an eco-friendly alternative to conventional pesticides like methyl bromide, opening new
avenues for research in agricultural science and sustainable pest management. [10]

Section 6: References

e 3,4-Dimethyl-2,5-furandione - ChemBK. (2022-10-16). --INVALID-LINK--
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b3193475?utm_src=pdf-custom-synthesis
https://webbook.nist.gov/cgi/cbook.cgi?ID=766-39-2
https://www.chemeo.com/cid/55-538-4/2-5-Furandione-3-4-dimethyl
https://www.chemeo.com/cid/55-538-4/2-5-Furandione-3-4-dimethyl
https://www.chemical-suppliers.eu/enp/dimethyl-furan-dione-PX1459871
https://www.chembk.com/en/chem/3,4-Dimethyl-2,5-furandione
https://ametasolution.com/wp-content/uploads/2020/10/75-17_Citrus-_Cleaner-spray-msds-2019.pdf
https://datasheets.scbt.com/sc-391035.pdf
https://www.tcichemicals.com/BE/en/sds/D5850_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AA22569&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://go.lupinsys.com/oilchem/harms/public/materials/9af6264aa58e217aacc73d1113a3cf81-published/attachments_api/9af6264aa58e217aacc73d11134ea165/search_api/Sarasol_75-SDS.pdf
https://pubmed.ncbi.nlm.nih.gov/26837840/
https://pubmed.ncbi.nlm.nih.gov/26837840/
https://pubmed.ncbi.nlm.nih.gov/26837840/
https://www.benchchem.com/product/b3193475#cas-22917-75-3-safety-data-sheet
https://www.benchchem.com/product/b3193475#cas-22917-75-3-safety-data-sheet
https://www.benchchem.com/product/b3193475#cas-22917-75-3-safety-data-sheet
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3193475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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